Acetoxyethyltris(dimethylamino)silane
Overview
Description
Acetoxyethyltris(dimethylamino)silane is a chemical compound with the formula C10H25N3O2Si . It is used as a chemical intermediate and for research purposes .
Molecular Structure Analysis
The molecular formula of Acetoxyethyltris(dimethylamino)silane is C10H25N3O2Si . Detailed structural analysis would require more specific data or computational modeling .Chemical Reactions Analysis
Aminosilanes, including Acetoxyethyltris(dimethylamino)silane, are used as precursors in atomic layer deposition (ALD) processes . The surface reactions of different aminosilane precursors have been studied over hydroxyl-terminated surfaces .Scientific Research Applications
Production of SiOx Films
Acetoxyethyltris(dimethylamino)silane can be used as a precursor for the production of SiOx films . These films are derived from amino silane precursors and have found several applications with high added value . The deposition of coatings from Tris(dimethyl amino) silane (TDMAS) has been reported to demand considerable amounts of energy, mainly due to the difficulty of oxidizing such compounds . Plasma-enhanced atomic layer deposition (PEALD) can improve the oxidation efficiency, even under low processing temperatures .
Surface Modification
Silane coupling agents, such as Acetoxyethyltris(dimethylamino)silane, can be used for surface modification . They introduce functional groups onto the surfaces of particles . The organic functional group interacts with polymers and the silanol group forms a covalent bond with the inorganic surface, which is expected to improve adhesion of the inorganic/polymer interface .
Use in Polymer Composites
Silane coupling agents can be used in polymer composites . They can be utilized as reinforcing agents due to their low cost, light weight, competitive specific mechanical properties, and environment-friendly nature . The synergistic effect of a chemical bonding and physical interaction can result in satisfactory bond properties at the interface .
Use in Coatings
Silane coupling agents can be used in coatings . They can enhance the interfacial adhesive strength, making them valuable for multi-materialization .
Use in Water Treatment
Silane coupling agents can be used in water treatment . They can enhance the performance of water treatment processes .
Use in Microelectronic Devices
Silicon oxide, which can be derived from Acetoxyethyltris(dimethylamino)silane, has been used in microelectronic devices . It serves as a protective film against the corrosion of metallic surfaces .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Acetoxyethyltris(dimethylamino)silane is a chemical intermediate . It is primarily used in the atomic layer deposition (ALD) of silicon oxide over the tungsten oxide substrate . The primary targets of Acetoxyethyltris(dimethylamino)silane are the reactive sites on the substrate during the ALD process .
Mode of Action
Acetoxyethyltris(dimethylamino)silane interacts with its targets through surface reactions. In the ALD process, the precursors are added to the ALD reactor and all the reactive sites on the substrate are consumed . The remaining precursors are purged out by inert gas or vacuum . This reaction cycle leads to the limiting growth rate, and thus ALD is widely used for a high quality of thin film deposition over various shapes of substrates at a nanometer scale .
Biochemical Pathways
The biochemical pathways affected by Acetoxyethyltris(dimethylamino)silane are primarily related to the deposition of silicon oxide over the tungsten oxide substrate
Result of Action
The result of Acetoxyethyltris(dimethylamino)silane’s action is the deposition of highly conformal and uniform thin films for advanced semiconductor devices . This is critical for the development of ALD processes and the design of ALD precursors to meet the required properties of thin films .
properties
IUPAC Name |
2-[tris(dimethylamino)silyl]ethyl acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H25N3O2Si/c1-10(14)15-8-9-16(11(2)3,12(4)5)13(6)7/h8-9H2,1-7H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHKLXOYLHLFFPJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC[Si](N(C)C)(N(C)C)N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H25N3O2Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.41 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Acetoxyethyltris(dimethylamino)silane | |
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